Methyl 8-bromo-6-fluorosulfonyloxynaphthalene-1-carboxylate

• IUPAC Name: methyl 8-bromo-6-fluorosulfonyloxynaphthalene-1-carboxylate
• InChI: InChI=1S/C12H8BrFO5S/c1-18-12(15)9-4-2-3-7-5-8(19-20(14,16)17)6-10(13)11(7)9/h2-6H,1H3
• InChI Key: VKWUKBHHENJPBO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC2=CC(=CC(=C21)Br)OS(=O)(=O)F
• Molecular Formula: C12H8BrFO5S
• Molecular Weight: 363.16 g/mol

Description

Methyl 8-bromo-6-fluorosulfonyloxynaphthalene-1-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of naphthalene derivatives, which have been extensively studied for their biological activities.

Scientific Research Applications

Methyl 8-bromo-6-fluorosulfonyloxynaphthalene-1-carboxylate has been studied for its potential applications in the field of medicine. It has been found to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and Parkinson's disease.

Mechanism of Action

The mechanism of action of methyl 8-bromo-6-fluorosulfonyloxynaphthalene-1-carboxylate is not fully understood. However, it has been suggested that this compound exerts its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. It also inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
Methyl 8-bromo-6-fluorosulfonyloxynaphthalene-1-carboxylate has been shown to have several biochemical and physiological effects. It has been found to inhibit the expression of certain genes that are involved in the development and progression of cancer. This compound also reduces the production of reactive oxygen species (ROS), which are known to cause cellular damage and contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 8-bromo-6-fluorosulfonyloxynaphthalene-1-carboxylate in lab experiments is its high purity and good yields. This makes it suitable for large-scale production and testing. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for the research on methyl 8-bromo-6-fluorosulfonyloxynaphthalene-1-carboxylate. One of the areas of interest is the development of more efficient and cost-effective synthesis methods. Another area of research is the identification of the specific targets of this compound in cancer cells, which could lead to the development of more targeted therapies. Additionally, the potential use of this compound in the treatment of other diseases such as arthritis and Parkinson's disease warrants further investigation.

Synthesis Methods

The synthesis of methyl 8-bromo-6-fluorosulfonyloxynaphthalene-1-carboxylate involves the reaction of 8-bromo-6-fluoronaphthalene-1-carboxylic acid with methanesulfonyl chloride in the presence of a base. The resulting intermediate is then treated with dimethyl sulfate to obtain the final product. This method yields a high purity product with good yields, making it suitable for large-scale production.